Cas no 1105234-46-5 (N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1105234-46-5
• MF: C₁₄H₁₄F₃N₃O₃S
• MW: 361.339472293854
• CID: 5857392
• PubChem ID: 30860740
• Update Time: 2025-10-24

N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-oxopyridazin-1-yl)propyl]-3-(trifluoromethyl)benzenesulfonamide
• N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• 1105234-46-5
• N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide
• F5480-0048
• AKOS024509815

• Inchi： 1S/C14H14F3N3O3S/c15-14(16,17)11-4-1-5-12(10-11)24(22,23)19-8-3-9-20-13(21)6-2-7-18-20/h1-2,4-7,10,19H,3,8-9H2
• InChI Key： JHDHQPHOMFHVNY-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2N=CC=CC2=O)(=O)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 361.07079698g/mol
• Monoisotopic Mass: 361.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide

Research Brief on N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1105234-46-5)

The compound N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1105234-46-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its molecular properties, biological activities, and potential clinical relevance.

Recent studies have highlighted the role of this sulfonamide derivative as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The trifluoromethyl group and the pyridazinone moiety are critical for its binding affinity and selectivity, as demonstrated in structural-activity relationship (SAR) studies. Computational modeling and X-ray crystallography have provided insights into its interaction with target proteins, revealing a unique binding mode that could be exploited for drug design.

In vitro and in vivo experiments have shown promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Mechanistic studies suggest that it modulates key signaling pathways, such as NF-κB and MAPK, which are often dysregulated in cancer and autoimmune diseases. These findings position the compound as a potential candidate for further development into a therapeutic agent.

Despite its promising profile, challenges remain in optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into clinical trials.

In conclusion, N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide represents a compelling case study in the intersection of chemistry and biology. Its unique structural features and robust biological activity make it a valuable tool for understanding disease mechanisms and a promising lead for drug development. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.